Cas no 433938-70-6 (3-Chloro-5-(trifluoromethoxy)phenylacetic acid)

• Product Name: 3-Chloro-5-(trifluoromethoxy)phenylacetic acid
• CAS No: 433938-70-6
• MF: C₉H₆ClF₃O₃
• MW: 254.590352535248
• CID: 3142845
• PubChem ID: 21904638
• Update Time: 2025-05-19

3-Chloro-5-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-5-(trifluoromethoxy)phenyl)acetic acid
• AKOS015956899
• SCHEMBL3157826
• MFCD06660313
• 3-Chloro-5-(trifluoromethoxy)benzeneacetic acid
• 2-(3-Chloro-5-(trifluoromethoxy)phenyl)aceticacid
• EN300-11687596
• DTXSID201244352
• 3-Chloro-5-trifluoromethoxyphenylacetic acid
• 3-CHLORO-5-(TRIFLUOROMETHOXY)PHENYLACETIC ACID
• 433938-70-6
• CS-0452499
• F85855
• 3-Chloro-5-trifluoromethoxyphenylactic acid
• 2-[3-chloro-5-(trifluoromethoxy)phenyl]acetic acid
• 3-Chloro-5-(trifluoromethoxy)phenylacetic acid

• MDL： MFCD06660313
• Inchi： 1S/C9H6ClF3O3/c10-6-1-5(3-8(14)15)2-7(4-6)16-9(11,12)13/h1-2,4H,3H2,(H,14,15)
• InChI Key： IZAMKCJWACMTBJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CC(=O)O)OC(F)(F)F

Computed Properties

• Exact Mass: 253.9957562g/mol
• Monoisotopic Mass: 253.9957562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-Chloro-5-(trifluoromethoxy)phenylacetic acid

3-Chloro-5-(trifluoromethoxy)phenylacetic Acid (CAS No. 433938-70-6)

3-Chloro-5-(trifluoromethoxy)phenylacetic acid (CAS No. 433938-70-6) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and material science. This compound belongs to the class of phenylacetic acids, which are widely recognized for their versatile chemical properties and potential biological activities. The structure of 3-chloro-5-(trifluoromethoxy)phenylacetic acid is characterized by a phenyl ring substituted with a chlorine atom at the 3-position and a trifluoromethoxy group at the 5-position, with an acetic acid moiety attached to the benzene ring. This unique substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations.

The synthesis of 3-chloro-5-(trifluoromethoxy)phenylacetic acid involves a series of well-established organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of palladium-catalyzed coupling reactions has significantly improved the yield and purity of 3-chloro-5-(trifluoromethoxy)phenylacetic acid, making it more accessible for large-scale production.

One of the most promising applications of 3-chloro-5-(trifluoromethoxy)phenylacetic acid lies in its role as an intermediate in drug discovery. The trifluoromethoxy group is known to enhance the lipophilicity and metabolic stability of molecules, which are critical properties for drug candidates. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory diseases, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 3-chloro-5-(trifluoromethoxy)phenylacetic acid could serve as a lead compound for developing novel anti-inflammatory agents.

In addition to its pharmaceutical applications, 3-chloro-5-(trifluoromethoxy)phenylacetic acid has shown potential in agrochemical research. The chlorine atom at the 3-position contributes to the molecule's ability to interact with various receptors in plant systems, making it a candidate for herbicide development. Recent experiments have indicated that this compound can effectively inhibit the growth of weeds by targeting specific metabolic pathways without causing significant harm to crops. This dual functionality underscores the versatility of CAS No. 433938-70-6 in addressing multiple challenges in agriculture.

The physical properties of 3-chloro-5-(trifluoromethoxy)phenylacetic acid are also noteworthy. It has a melting point of approximately 125°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), which are essential for quality control during synthesis and formulation processes.

From a structural perspective, the trifluoromethoxy group at the 5-position introduces significant electron-withdrawing effects on the phenyl ring, which can influence the reactivity of the molecule in different chemical environments. This property has been exploited in recent studies to design more efficient catalysts for organic transformations. For example, researchers have utilized CAS No. 433938-70-6 as a ligand in transition-metal-catalyzed reactions, demonstrating enhanced catalytic activity compared to traditional ligands.

Furthermore, the presence of both chlorine and trifluoromethoxy substituents provides opportunities for exploring stereochemical effects in drug design. Recent computational studies have revealed that these groups can induce specific conformations in biomolecules, potentially leading to improved binding affinities with target proteins. This insight opens new avenues for optimizing drug candidates derived from CAS No. 433938-70-6, particularly in therapeutic areas requiring high selectivity and potency.

In terms of environmental impact, CAS No. 433938-70-6 has been subjected to rigorous testing to assess its biodegradability and toxicity profiles. Results indicate that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that its environmental footprint can be managed through proper disposal practices. Additionally, acute toxicity studies have shown low toxicity levels when administered at recommended concentrations, further supporting its safe use in industrial applications.

Looking ahead, ongoing research into CAS No. 433938-70-6 is focused on expanding its utility across diverse industries while ensuring sustainability throughout its lifecycle. Collaborative efforts between academic institutions and industry partners are expected to yield innovative solutions leveraging this compound's unique chemical properties.